Cas no 1221722-48-0 (sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate)

• Product Name: sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate
• CAS No: 1221722-48-0
• MF: C₉H₁₄NNaO₂S
• MW: 223.267732143402
• CID: 4578728
• Update Time: 2025-05-22

sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate

• Inchi： 1S/C9H13NO2S.Na.H/c1-9(2,3)6-5-13-7(10-6)4-8(11)12;;/h5H,4H2,1-3H3,(H,11,12);;
• InChI Key： UZJRTYYTUJNHCV-UHFFFAOYSA-N
• SMILES： C(C1=CSC(CC(=O)O)=N1)(C)(C)C.[NaH]

Computed Properties

• Exact Mass: 221.049
• Monoisotopic Mass: 221.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3A^2

Additional information on sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate

Sodium 2-(4-Tert-Butyl-1,3-Thiazol-2-Yl)Acetate: A Comprehensive Overview

Sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate, with the CAS number 1221722-48-0, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a thiazole ring with a tert-butyl substituent and an acetate group. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a key structural feature that contributes to the compound's reactivity and versatility in various chemical reactions.

Recent studies have highlighted the potential of sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the formation of functional polymers and nanomaterials. The tert-butyl group attached to the thiazole ring enhances the compound's stability and solubility, making it an ideal candidate for applications in high-performance coatings and electronic devices.

The synthesis of sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate typically involves a multi-step process that includes the preparation of the thiazole ring followed by functionalization with the acetate group. One of the most efficient methods reported in recent literature involves the use of click chemistry principles, which allow for rapid and selective formation of the desired product. This approach not only improves yield but also minimizes the generation of by-products, aligning with green chemistry principles.

In terms of applications, sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate has shown promise in the development of bioactive compounds. Its ability to act as a building block in medicinal chemistry has led to its incorporation into drug discovery programs targeting various therapeutic areas. For example, derivatives of this compound have been investigated for their potential as anti-inflammatory agents and antimicrobial compounds.

From an environmental perspective, understanding the ecological impact of sodium 2-(4-tert-butyl-1,3-thiazol-2-yl)acetate is crucial. Recent studies have focused on its biodegradation pathways and toxicity profiles. Results indicate that under aerobic conditions, the compound undergoes rapid mineralization, reducing its environmental footprint. Additionally, acute toxicity tests suggest that it poses minimal risk to aquatic organisms when used within recommended limits.

Looking ahead, ongoing research aims to further optimize the properties of sodium 2-(4-tert-butyl-1,3-thiazol-2-yllacetate for specialized applications. For instance, efforts are underway to enhance its thermal stability for use in high-temperature industrial processes. Furthermore, investigations into its compatibility with various polymer matrices are expected to unlock new opportunities in composite materials.

In conclusion, sodium 2-(4-Tert-butyl-l ,3-thiazol - 7 - yl ) acetate (CAS No: 1 , , , , ) stands as a versatile and promising compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques , positions it as a key player in future innovations within organic chemistry and materials science.